![molecular formula C17H19N3O2 B5685685 N-(4-anilinophenyl)-4-morpholinecarboxamide](/img/structure/B5685685.png)
N-(4-anilinophenyl)-4-morpholinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-anilinophenyl)-4-morpholinecarboxamide, also known as AN-9, is a chemical compound that has been widely studied for its potential applications in scientific research. AN-9 is a small molecule inhibitor of protein kinase C (PKC), an enzyme that plays a critical role in many cellular processes, including cell growth, differentiation, and apoptosis.
Mechanism of Action
N-(4-anilinophenyl)-4-morpholinecarboxamide inhibits the activity of PKC by binding to the catalytic domain of the enzyme. PKC is activated by binding to diacylglycerol (DAG) and calcium ions, which leads to the translocation of the enzyme from the cytosol to the membrane. This compound competes with DAG for binding to the enzyme, thereby inhibiting its activity. The inhibition of PKC activity by this compound has been shown to affect various cellular processes, including cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, prostate, and colon cancer. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. In addition, this compound has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is critical for tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-anilinophenyl)-4-morpholinecarboxamide in lab experiments is its specificity for PKC. This compound has been shown to selectively inhibit the activity of PKC, without affecting the activity of other protein kinases. This specificity makes this compound a valuable tool for studying the role of PKC in cellular processes. However, one of the limitations of using this compound in lab experiments is its low solubility in aqueous solutions, which can affect its bioavailability and potency.
Future Directions
There are several future directions for the study of N-(4-anilinophenyl)-4-morpholinecarboxamide and its potential applications in scientific research. One direction is to investigate the role of this compound in the regulation of immune cell function. PKC plays a critical role in the regulation of immune cell function, and this compound has been shown to inhibit the activity of PKC in immune cells. Another direction is to develop more potent and selective inhibitors of PKC, which could have potential applications in the treatment of cancer and other diseases. Finally, the development of new methods for the synthesis of this compound could improve its yield and bioavailability, making it a more valuable tool for scientific research.
Synthesis Methods
The synthesis of N-(4-anilinophenyl)-4-morpholinecarboxamide involves the reaction of 4-anilinophenyl isocyanate with morpholine-4-carboxylic acid. The resulting product is then purified through recrystallization. The yield of this compound can be improved by optimizing the reaction conditions, such as temperature, solvent, and reaction time.
Scientific Research Applications
N-(4-anilinophenyl)-4-morpholinecarboxamide has been widely used as a tool compound in scientific research to investigate the role of PKC in various cellular processes. PKC is a family of serine/threonine protein kinases that are involved in the regulation of many cellular processes, including cell proliferation, differentiation, and apoptosis. This compound has been shown to inhibit the activity of PKC in vitro and in vivo, making it a valuable tool for studying the role of PKC in cellular processes.
Properties
IUPAC Name |
N-(4-anilinophenyl)morpholine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2/c21-17(20-10-12-22-13-11-20)19-16-8-6-15(7-9-16)18-14-4-2-1-3-5-14/h1-9,18H,10-13H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSZVMBXUWNEOLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)NC2=CC=C(C=C2)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.